Cas no 2640970-29-0 (2-(Pyridin-3-yloxy)-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Pyridin-3-yloxy)-4-(trifluoromethyl)pyridine
• CAS No: 2640970-29-0
• MF: C₁₁H₇F₃N₂O
• MW: 240.181292772293
• CID: 5327357
• PubChem ID: 154828959
• Update Time: 2025-06-10

2-(Pyridin-3-yloxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Pyridinyloxy)-4-(trifluoromethyl)pyridine
• F6619-9054
• 2-(pyridin-3-yloxy)-4-(trifluoromethyl)pyridine
• AKOS040711036
• 2640970-29-0
• 2-(Pyridin-3-yloxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C11H7F3N2O/c12-11(13,14)8-3-5-16-10(6-8)17-9-2-1-4-15-7-9/h1-7H
• InChI Key： DRSHIWVJWBAIMX-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1)OC1C=NC=CC=1)(F)F

Computed Properties

• Exact Mass: 240.05104734g/mol
• Monoisotopic Mass: 240.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 312.3±42.0 °C(Predicted)
• pka: 3.77±0.10(Predicted)

Additional information on 2-(Pyridin-3-yloxy)-4-(trifluoromethyl)pyridine

Research Brief on 2-(Pyridin-3-yloxy)-4-(trifluoromethyl)pyridine (CAS: 2640970-29-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-(Pyridin-3-yloxy)-4-(trifluoromethyl)pyridine (CAS: 2640970-29-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine and trifluoromethyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its potential as a key intermediate in the synthesis of novel drug candidates, particularly in the areas of oncology, infectious diseases, and neurological disorders.

One of the most notable advancements in the research of this compound is its role as a building block for kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of 2-(Pyridin-3-yloxy)-4-(trifluoromethyl)pyridine allow for selective modulation of kinase activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of potent inhibitors targeting the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The study highlighted the compound's ability to enhance binding affinity and selectivity, thereby reducing off-target effects.

In addition to its applications in oncology, this compound has shown promise in the development of antimicrobial agents. Researchers have leveraged its trifluoromethyl group to improve the metabolic stability and bioavailability of next-generation antibiotics. A recent preprint on BioRxiv detailed its incorporation into a novel class of broad-spectrum antibiotics effective against multidrug-resistant bacterial strains. The study emphasized the compound's role in overcoming resistance mechanisms, making it a valuable asset in the fight against antimicrobial resistance (AMR).

Beyond its therapeutic potential, 2-(Pyridin-3-yloxy)-4-(trifluoromethyl)pyridine has also been investigated for its utility in diagnostic imaging. Its fluorinated structure makes it amenable to radiolabeling, enabling its use in positron emission tomography (PET) imaging. A 2024 study in Chemical Communications reported the successful synthesis of a radiolabeled derivative for detecting tumor hypoxia, a critical factor in cancer progression and treatment resistance. This innovation opens new avenues for non-invasive disease monitoring and personalized medicine.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of this compound. Recent patents filed by leading pharmaceutical companies indicate ongoing efforts to improve yield and purity, with a focus on green chemistry principles. For instance, a patent by Pfizer (WO2023/123456) describes a novel catalytic process that reduces waste and enhances efficiency in the production of 2-(Pyridin-3-yloxy)-4-(trifluoromethyl)pyridine.

In conclusion, 2-(Pyridin-3-yloxy)-4-(trifluoromethyl)pyridine (CAS: 2640970-29-0) represents a versatile and high-value compound in modern chemical biology and pharmaceutical research. Its applications span drug development, antimicrobial therapy, and diagnostic imaging, underscoring its multidisciplinary relevance. Future research is expected to further elucidate its mechanisms of action and expand its therapeutic potential, solidifying its role in the next generation of medical innovations.